Cas no 1263045-06-2 (Aloc-l-nle(6-oh)-oh dcha)

• Product Name: Aloc-l-nle(6-oh)-oh dcha
• CAS No: 1263045-06-2
• MF: C₁₀H₁₇NO₅
• MW: 231.245683431625
• MDL: MFCD06796878
• CID: 2162701
• Update Time: 2025-11-02

Aloc-l-nle(6-oh)-oh dcha Chemical and Physical Properties

Names and Identifiers

• Aloc-l-nle(6-oh)-oh*dcha
• ALOC-NLE(6-OH)-OH DCHA
• ALLOC-L-NLE(6-OH)-OH
• ALLOC-L-NLE(6-OH)-OH DCHA
• N-ALPHA-ALOC-6-HYDROXYNORLEUCINE DICYCLOHEXYLAMMONIUM SALT
• N-ALPHA-ALLYLOXYCARBONYL-6-HYDROXY-L-NORLEUCINE DICYCLOHEXYLAMINE
• L-Norleucine, 6-hydroxy-N-[(2-propen-1-yloxy)carbonyl]-
• Aloc-l-nle(6-oh)-oh dcha

• MDL： MFCD06796878
• Inchi： 1S/C10H17NO5/c1-2-7-16-10(15)11-8(9(13)14)5-3-4-6-12/h2,8,12H,1,3-7H2,(H,11,15)(H,13,14)/t8-/m0/s1
• InChI Key： KOOKENROFNHCNM-QMMMGPOBSA-N
• SMILES： C(O)(=O)[C@H](CCCCO)NC(OCC=C)=O

Experimental Properties

• Density: 1.195±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (46 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Aloc-l-nle(6-oh)-oh dcha

Professional Introduction of Aloc-L-Nle(6-OH)-OH DCHA (CAS No. 1263045-06-2)

Aloc-L-Nle(6-OH)-OH DCHA (CAS No. 1263045-06-2) is a specialized protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound features an Alloc (allyloxycarbonyl) protecting group and a hydroxylated norleucine (Nle) side chain, making it a valuable building block for complex peptide structures. Its unique chemical properties have garnered significant attention in the fields of drug discovery, bioconjugation, and biomaterials engineering.

The growing demand for peptide-based therapeutics has increased the relevance of compounds like Aloc-L-Nle(6-OH)-OH DCHA. Researchers are particularly interested in its ability to introduce hydrophilic modifications into peptide sequences, which can enhance solubility and bioavailability—a critical factor in modern drug formulation. The DCHA (dicyclohexylamine) salt form improves the compound's stability and handling characteristics, making it more practical for laboratory use.

From a synthetic chemistry perspective, Aloc-L-Nle(6-OH)-OH DCHA offers several advantages. The Alloc group can be selectively removed under mild conditions using palladium catalysts, allowing for orthogonal protection strategies in solid-phase peptide synthesis (SPPS). This characteristic aligns with current trends toward green chemistry and sustainable synthesis methods, as it reduces the need for harsh deprotection conditions. The compound's hydroxylated side chain also provides a handle for further functionalization, meeting the needs of click chemistry applications and bioconjugation techniques.

The pharmaceutical industry has shown particular interest in Aloc-L-Nle(6-OH)-OH DCHA for developing targeted drug delivery systems and peptide-drug conjugates. Its structural features make it suitable for creating PEG-like spacers in bioconjugates or introducing polar modifications in peptide backbones. These applications are especially relevant in the development of next-generation biologics and personalized medicine approaches, which represent major focus areas in current biomedical research.

Quality control and characterization of Aloc-L-Nle(6-OH)-OH DCHA typically involve advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. The compound's purity is crucial for its performance in peptide synthesis, and manufacturers must maintain strict quality standards. Recent advancements in analytical chemistry have enabled more precise characterization of such amino acid derivatives, supporting their growing applications in biopharmaceutical development.

Storage and handling recommendations for Aloc-L-Nle(6-OH)-OH DCHA typically suggest keeping the material in a cool, dry environment, protected from moisture and light. These conditions help maintain the stability of both the Alloc protecting group and the hydroxylated side chain. Proper storage is particularly important for researchers working with sensitive peptide intermediates in long-term projects or multi-step syntheses.

The market for specialized amino acid derivatives like Aloc-L-Nle(6-OH)-OH DCHA has expanded significantly in recent years, driven by the growth of the peptide therapeutics sector. Industry reports indicate increasing demand for modified amino acids that can impart specific properties to peptide drugs, such as improved metabolic stability or targeting capabilities. This compound's unique combination of features positions it well to meet these emerging needs in pharmaceutical research and development.

Future research directions involving Aloc-L-Nle(6-OH)-OH DCHA may explore its potential in material science applications, particularly in the development of bioactive surfaces or smart biomaterials. The compound's ability to introduce both hydrophilicity and controllable reactivity makes it interesting for designing functionalized polymers with precise biological interactions. Such applications could bridge the gap between peptide chemistry and advanced material engineering, opening new possibilities in biomedical device development.